Cas no 1504999-08-9 (5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide)

• Product Name: 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide
• CAS No: 1504999-08-9
• MF: C₉H₁₀BrNOS
• MW: 260.150800228119
• MDL: MFCD23801557
• CID: 4780718
• Update Time: 2025-05-19

5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide
• 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide

• MDL： MFCD23801557
• Inchi： 1S/C9H10BrNOS/c1-5-4-7(13-8(5)10)9(12)11-6-2-3-6/h4,6H,2-3H2,1H3,(H,11,12)
• InChI Key： IEXFOOVAHSZERA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(NC2CC2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 3.2
• Topological Polar Surface Area: 57.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide

Introduction to 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide (CAS No. 1504999-08-9)

5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide (CAS No. 1504999-08-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of a bromine substituent at the 5-position and a cyclopropyl group at the nitrogen position introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The structural features of 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide contribute to its potential as a building block in drug discovery. Thiophene derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom enhances electrophilic aromatic substitution reactions, facilitating further functionalization, while the cyclopropyl group can influence both the conformational flexibility and binding affinity of the molecule.

In recent years, there has been growing interest in developing novel therapeutic agents based on thiophene scaffolds due to their favorable pharmacokinetic profiles and low toxicity. 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide has been explored in several preclinical studies as a precursor for more complex drug candidates. Its unique structural motif allows for the introduction of additional pharmacophores, enabling researchers to fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential in oncology research. Thiophene derivatives have demonstrated promising results in inhibiting kinases and other enzymes involved in cancer cell proliferation. The bromine substituent at the 5-position of 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide can be leveraged to develop small-molecule inhibitors that target specific oncogenic pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain tyrosine kinases, making it a candidate for further development into an anticancer therapeutic.

Furthermore, the cyclopropyl group at the nitrogen position can enhance the metabolic stability of the molecule, a critical factor in drug design. This feature reduces the likelihood of rapid degradation in vivo, potentially improving bioavailability and therapeutic efficacy. The combination of these structural elements makes 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide a versatile intermediate for synthesizing novel bioactive molecules.

Recent advances in computational chemistry have also highlighted the potential of this compound as a lead candidate. Molecular modeling studies have shown that 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide can interact with biological targets through multiple binding modes, increasing its chances of success in drug development. These insights have guided synthetic efforts toward optimizing its structure for improved binding affinity and selectivity.

The pharmaceutical industry has recognized the importance of thiophene derivatives in drug discovery, and 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide is no exception. Its unique structural features make it an attractive candidate for further investigation into new therapeutic agents. As research continues to uncover novel biological activities associated with thiophene derivatives, compounds like this one are likely to play a crucial role in developing next-generation pharmaceuticals.

In conclusion, 5-Bromo-N-cyclopropyl-4-methylthiophene-2-carboxamide (CAS No. 1504999-08-9) represents a significant advancement in medicinal chemistry. Its structural versatility and potential biological activities make it a valuable tool for researchers seeking to develop new therapeutic agents. With ongoing studies exploring its applications in oncology and other therapeutic areas, this compound is poised to make substantial contributions to future pharmaceutical innovations.